Cas no 1804370-72-6 (3-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 3-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1804370-72-6
• MF: C₈H₃BrClF₆NO₃S
• MW: 422.526740312576
• CID: 4846466
• Update Time: 2025-05-25

3-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C8H3BrClF6NO3S/c9-2-3-4(20-8(14,15)16)1-5(7(11,12)13)17-6(3)21(10,18)19/h1H,2H2
• InChI Key： JITSGNXVFPDCME-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(F)(F)F)N=C1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 3.9
• Topological Polar Surface Area: 64.599

Additional information on 3-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonyl chloride

Recent Advances in the Application of 3-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1804370-72-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1804370-72-6) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals targeting inflammatory and metabolic disorders. This sulfonyl chloride derivative, characterized by its trifluoromethyl and trifluoromethoxy substituents, exhibits unique reactivity that makes it valuable for constructing complex heterocyclic scaffolds. Recent studies have highlighted its role in facilitating efficient C-S bond formation, a critical step in the synthesis of sulfonamide-based drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of potent kinase inhibitors. Researchers utilized its reactive sulfonyl chloride group to introduce a sulfonamide moiety into a pyridine-based scaffold, resulting in compounds with nanomolar inhibitory activity against several tyrosine kinases implicated in cancer progression. The presence of the bromomethyl group further allowed for subsequent functionalization, enabling the creation of a diverse library of analogs for structure-activity relationship studies.

In the field of agrochemical research, this compound has shown promise as a building block for novel pesticides. Its trifluoromethyl groups enhance the lipophilicity and metabolic stability of resulting compounds, while the sulfonyl chloride functionality provides a handle for further derivatization. A recent patent application (WO2023056789) describes its use in creating insecticidal compounds with improved environmental profiles compared to current market leaders.

The synthetic accessibility of 3-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonyl chloride has been significantly improved through recent methodological advances. A 2024 publication in Organic Process Research & Development outlined a scalable, continuous-flow synthesis route that reduces hazardous waste generation by 40% compared to traditional batch methods. This development is particularly important given the increasing regulatory pressure on pharmaceutical manufacturing processes.

From a safety and handling perspective, recent toxicological studies have provided important data for researchers working with this compound. While it exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment and engineering controls can effectively mitigate risks. The compound's stability profile has been thoroughly characterized, with recommendations for storage under inert atmosphere at -20°C to prevent decomposition.

Looking forward, the unique combination of reactivity and structural features in 3-(Bromomethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-sulfonyl chloride positions it as a versatile tool for medicinal chemistry. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor development, where its dual functionality could enable novel drug discovery approaches. The compound's commercial availability from multiple specialty chemical suppliers has further accelerated its adoption in both academic and industrial settings.